Benzyltrichlorogermane
Overview
Description
Benzyltrichlorogermane is a chemical compound with the molecular formula C7H7Cl3Ge and a molecular weight of 270.13 . It is primarily used for research and development purposes .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, a related study discusses the reactions of trichlorogermane HGeCl3 with pyridine donors . This could potentially provide insights into the synthesis of this compound.
Scientific Research Applications
Synthesis and Reactions
Benzyltrichlorogermane is involved in the synthesis of various organometallic compounds. In one study, the reaction of benzthiazol-2-yl and benzoxazol-2-yl-trimethylstannane with methyltrichlorogermane led to the formation of mono-, bis-, and tris-heterocyclic substituted germanes, which are important in organometallic chemistry (Jutzi & Gilge, 1983).
Photoinitiators and Radical Sources
Acylgermanes, closely related to this compound, have been demonstrated as efficient photoinitiators, which are substances that promote polymerization in response to light. These compounds play a significant role in the formation of radicals, which are essential in various chemical processes (Neshchadin et al., 2013).
Spectroscopic Studies
This compound has been studied using spectroscopic techniques like infrared absorption and Raman spectroscopy. These studies provide valuable insights into the molecular structure and fundamental vibrations of compounds containing this compound (Durig, Sink, & Bush, 1966).
Chromatographic Analysis
Challenges in chromatographic determination using octadecyl stationary phases have been investigated for benzylgermanium derivatives, including this compound. This research is crucial for understanding the behavior of such compounds in analytical chemistry (Kluska et al., 2010).
Dental Material Applications
This compound derivatives have been explored as photoinitiators for dental materials. Their use in dental composites, with a focus on mechanical properties and UV stability, shows the versatility of this compound in materials science (Moszner et al., 2008).
Mechanism of Action
Safety and Hazards
Benzyltrichlorogermane can cause severe skin burns and eye damage . It is advised to avoid breathing its dust, mist, gas or vapours. Contact with skin and eyes should be avoided. In case of exposure, contaminated clothing should be removed immediately, and the affected area should be washed off with soap and plenty of water .
Future Directions
Properties
IUPAC Name |
benzyl(trichloro)germane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl3Ge/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOFBSKVKYLFXSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C[Ge](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl3Ge | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30501777 | |
Record name | Benzyl(trichloro)germane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30501777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6181-21-1 | |
Record name | Benzyl(trichloro)germane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30501777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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